3-{1-Hydroxy-2-[(3-pyridinylmethyl)amino]ethyl}phenol

• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol
• IUPAC Name: 3-[1-hydroxy-2-(pyridin-3-ylmethylamino)ethyl]phenol
• InChI: InChI=1S/C14H16N2O2/c17-13-5-1-4-12(7-13)14(18)10-16-9-11-3-2-6-15-8-11/h1-8,14,16-18H,9-10H2
• InChI Key: LGVNPTXVXXPSPH-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)O)C(CNCC2=CN=CC=C2)O

Description

3-{1-Hydroxy-2-[(3-pyridinylmethyl)amino]ethyl}phenol, also known as carvedilol, is a beta-blocker medication used to treat conditions such as high blood pressure, heart failure, and angina. It was first approved for medical use in the United States in 1995. Carvedilol is a unique beta-blocker because it has both alpha-blocking and antioxidant properties.

Mechanism of Action

The mechanism of action of 3-{1-Hydroxy-2-[(3-pyridinylmethyl)amino]ethyl}phenol involves its ability to block beta-adrenergic receptors and alpha1-adrenergic receptors. This results in a decrease in heart rate, cardiac output, and blood pressure. Carvedilol also has antioxidant properties that can protect the heart from oxidative stress and damage.
Biochemical and Physiological Effects
Carvedilol has been shown to have a number of biochemical and physiological effects. It can reduce the levels of inflammatory markers in the body, such as C-reactive protein and interleukin-6. Carvedilol can also improve endothelial function, which can result in improved blood flow and reduced risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

Carvedilol has several advantages for lab experiments. It has a well-established synthesis method, and its mechanism of action is well understood. Carvedilol is also readily available and relatively inexpensive. However, there are some limitations to using 3-{1-Hydroxy-2-[(3-pyridinylmethyl)amino]ethyl}phenol in lab experiments. It has a short half-life, which can make it difficult to maintain stable levels in the body. Carvedilol can also have off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on 3-{1-Hydroxy-2-[(3-pyridinylmethyl)amino]ethyl}phenol. One area of interest is the potential use of 3-{1-Hydroxy-2-[(3-pyridinylmethyl)amino]ethyl}phenol in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. Another area of interest is the development of novel formulations of 3-{1-Hydroxy-2-[(3-pyridinylmethyl)amino]ethyl}phenol that can improve its bioavailability and stability. Additionally, there is a need for further research on the off-target effects of 3-{1-Hydroxy-2-[(3-pyridinylmethyl)amino]ethyl}phenol and how these effects can be minimized. Finally, there is a need for more clinical trials to determine the safety and efficacy of 3-{1-Hydroxy-2-[(3-pyridinylmethyl)amino]ethyl}phenol in a wider range of medical conditions.

Synthesis Methods

The synthesis of 3-{1-Hydroxy-2-[(3-pyridinylmethyl)amino]ethyl}phenol involves the reaction of 3-(cyanomethyl)-5-methylphenol with N-(3-pyridylmethyl)-N'-(2-hydroxyethyl) ethylenediamine in the presence of a base. The reaction results in the formation of 3-{1-Hydroxy-2-[(3-pyridinylmethyl)amino]ethyl}phenol. The synthesis process has been optimized over the years to increase the yield and purity of the final product.

Scientific Research Applications

Carvedilol has been extensively studied for its therapeutic potential in various medical conditions. It has been shown to be effective in reducing blood pressure, improving cardiac function, and reducing mortality in patients with heart failure. Carvedilol has also been studied for its potential use in the treatment of other conditions such as diabetes, Parkinson's disease, and Alzheimer's disease.